Cas no 921831-95-0 (N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide)

• Product Name: N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide
• CAS No: 921831-95-0
• MF: C₂₃H₂₆N₄O₅S
• MW: 470.541344165802
• CID: 5948342
• PubChem ID: 41241390
• Update Time: 2025-07-16

N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide
• 921831-95-0
• N-[4-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethylsulfamoyl]phenyl]butanamide
• VU0490473-1
• AKOS024630287
• N-(4-(N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)butyramide
• N-[4-({2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide
• F2237-0160

• Inchi： 1S/C23H26N4O5S/c1-3-4-22(28)25-18-7-11-20(12-8-18)33(30,31)24-15-16-27-23(29)14-13-21(26-27)17-5-9-19(32-2)10-6-17/h5-14,24H,3-4,15-16H2,1-2H3,(H,25,28)
• InChI Key： WJWAVVGQVVVNKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC)=O)(NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 470.16239112g/mol
• Monoisotopic Mass: 470.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide

Comprehensive Analysis of N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide (CAS No. 921831-95-0): Structure, Applications, and Research Insights

The compound N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide, identified by CAS No. 921831-95-0, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyridazine core coupled with a sulfamoyl moiety and methoxyphenyl substituents positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential interactions with enzymes and receptors, given its hybrid pharmacophore design.

In recent years, the demand for small-molecule modulators and kinase inhibitors has surged, driven by advancements in precision medicine. N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide aligns with this trend due to its potential role in modulating cellular signaling pathways. Computational studies suggest its affinity for ATP-binding pockets, making it a subject of interest in cancer research and inflammatory diseases—topics frequently searched in academic and AI-driven platforms like PubMed and Google Scholar.

The structure-activity relationship (SAR) of this compound reveals critical insights. The 6-oxo-1,6-dihydropyridazine fragment contributes to hydrogen-bonding interactions, while the 4-methoxyphenyl group enhances lipophilicity, potentially improving blood-brain barrier penetration. Such properties are highly relevant to neurodegenerative disease research, a trending topic in 2024. Laboratories are exploring derivatives of CAS No. 921831-95-0 to optimize bioavailability and reduce off-target effects.

Synthetic routes to N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide often involve multi-step protocols, including Suzuki-Miyaura coupling and sulfonamide formation. These methods are frequently queried in chemical synthesis forums, reflecting the compound’s technical complexity. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography ensures purity—a priority for researchers validating its biological activity.

Beyond therapeutics, CAS No. 921831-95-0 is studied for its photophysical properties. The conjugated system in its pyridazinone ring may enable applications in fluorescence-based sensors, a hot topic in materials science. This dual utility—therapeutic and diagnostic—positions the compound as a versatile tool in translational research, bridging gaps between disciplines.

Environmental and metabolic stability studies of N-4-({2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide are ongoing, addressing key questions about its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Such data are crucial for preclinical development, another high-traffic search term among pharmaceutical professionals. Early results indicate moderate hepatic clearance, prompting investigations into prodrug strategies to enhance pharmacokinetics.

In summary, CAS No. 921831-95-0 represents a nexus of innovation in drug discovery and materials science. Its multifaceted applications—from targeted therapy to molecular imaging—resonate with contemporary research priorities. As synthetic methodologies evolve and biological datasets expand, this compound is poised to remain a focal point in interdisciplinary science, answering pressing questions in precision medicine and biomaterial engineering.